90-12-0

1-Methylnaphthalene

In Stock

• CAS RN:
• 90-12-0

• Formula:
• C11H10

• InChI:
• InChI=1S/C11H10/c1-9-5-4-7-10-6-2-3-8-11(9)10/h2-8H,1H3

• InChIKey:
• QPUYECUOLPXSFR-UHFFFAOYSA-N

• 1-Methylnaphthalene is classified under the class of volatile organic compounds (VOCs).
  1-Methylnaphthalene is an oily liquid having an earthy phenolic type of odor. It is an important constituent of polycyclic aromatic hydrocarbons, which can be commonly obtained from coal and petroleum oils.
  1-Methylnaphthalene occurs in Chinese raw spirits, brown millet, milled millet and millet bran. This volatile organic compound (VOC) is also found in the diesel engine exhaust gas and in the manures of cow, hog and chicken.
  1-methylnaphthalene is a colorless liquid. Freezing point -22°C (7.6°F). Boiling point 240-243°C (464-469°F). Flash point 82°C (180°F). Denser than water. Derived from coal tar and used in organic synthesis.
  1-Methylnaphthalene, also known as fema 3193, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds conta...

(2-Chloroethyl)phosphonic dichloride

Usually In Stock

• CAS RN:
• 690-12-0

• Formula:
• C2H4Cl3OP

• InChI:
• InChI=1S/C2H4Cl3OP/c3-1-2-7(4,5)6/h1-2H2

• InChIKey:
• LOUZURPQCYZSJH-UHFFFAOYSA-N

• (2-Chloroethyl)phosphonic dichloride is a useful research compound. Its molecular formula is C2H4Cl3OP and its molecular weight is 181.38 g/mol. The purity is usually 95%.

1,1'-[Sulfanediylbis(methylene-4,1-phenylene)]bis(2,2-dimethylpropan-1-one)

• CAS RN:
• 63290-12-0

• Formula:
• C24H30O2S

• InChI:
• InChI=1S/C24H30O2S/c1-23(2,3)21(25)19-11-7-17(8-12-19)15-27-16-18-9-13-20(14-10-18)22(26)24(4,5)6/h7-14H,15-16H2,1-6H3

• InChIKey:
• LEGFQHDRZKGXHZ-UHFFFAOYSA-N

• 1,1'-[Sulfanediylbis(methylene-4,1-phenylene)]bis(2,2-dimethylpropan-1-one) is a useful research compound. Its molecular formula is C24H30O2S and its molecular weight is 382.6 g/mol. The purity is usually 95%.

(1H-imidazol-2-yl)(4-methoxyphenyl)methanone

In Stock

• CAS RN:
• 68090-12-0

• Formula:
• C11H10N2O2

• InChI:
• InChI=1S/C11H10N2O2/c1-15-9-4-2-8(3-5-9)10(14)11-12-6-7-13-11/h2-7H,1H3,(H,12,13)

• InChIKey:
• IPWHMBBCSHYDJE-UHFFFAOYSA-N

• (1H-imidazol-2-yl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.

2-Chloronaphthalen-1-ol

In Stock

• CAS RN:
• 34390-12-0

• Formula:
• C10H7ClO

• InChI:
• InChI=1S/C10H7ClO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6,12H

• InChIKey:
• WONRDHPFOHAWOG-UHFFFAOYSA-N

• 2-Chloronaphthalen-1-ol is a useful research compound. Its molecular formula is C10H7ClO and its molecular weight is 178.61 g/mol. The purity is usually 95%.

Piroximone

Usually In Stock

• CAS RN:
• 84490-12-0

• Formula:
• C11H11N3O2

• InChI:
• InChI=1S/C11H11N3O2/c1-2-8-9(14-11(16)13-8)10(15)7-3-5-12-6-4-7/h3-6H,2H2,1H3,(H2,13,14,16)

• InChIKey:
• OQGWJZOWLHWFME-UHFFFAOYSA-N

• Piroximone, also known as Piroximone, is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.

Cyclopropyl 2-trifluoromethylphenyl ketone

In Stock

• CAS RN:
• 898790-12-0

• Formula:
• C11H9F3O

• InChI:
• InChI=1S/C11H9F3O/c12-11(13,14)9-4-2-1-3-8(9)10(15)7-5-6-7/h1-4,7H,5-6H2

• InChIKey:
• GLQVXMURVDLEDP-UHFFFAOYSA-N

• Cyclopropyl 2-trifluoromethylphenyl ketone is a useful research compound. Its molecular formula is C11H9F3O and its molecular weight is 214.18 g/mol. The purity is usually 95%.

N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-2-(4-methylphenylsulfonamido)benzamide

Usually In Stock

• CAS RN:
• 330190-12-0

• Formula:
• C27H21N3O4S2

• InChI:
• InChI=1S/C27H21N3O4S2/c1-17-10-13-19(14-11-17)36(33,34)30-22-7-3-2-6-20(22)26(32)28-18-12-15-24(31)21(16-18)27-29-23-8-4-5-9-25(23)35-27/h2-16,30-31H,1H3,(H,28,32)

• InChIKey:
• QUYCJXLWQZFYSG-UHFFFAOYSA-N

• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-2-(4-methylphenylsulfonamido)benzamide is a useful research compound. Its molecular formula is C27H21N3O4S2 and its molecular weight is 515.6. The purity is usually 95%.

ethyl 2-(2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamido)benzoate

In Stock

• CAS RN:
• 893790-12-0

• Formula:
• C22H25N3O5S2

• InChI:
• InChI=1S/C22H25N3O5S2/c1-3-5-14-25-18-12-8-9-13-19(18)32(28,29)24-22(25)31-15-20(26)23-17-11-7-6-10-16(17)21(27)30-4-2/h6-13H,3-5,14-15H2,1-2H3,(H,23,26)

• InChIKey:
• ZEIJMJLPXGTBMG-UHFFFAOYSA-N

• Ethyl 2-(2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C22H25N3O5S2 and its molecular weight is 475.58. The purity is usually 95%.

1-(Azepan-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethanone

In Stock

• CAS RN:
• 893990-12-0

• Formula:
• C18H21N3OS

• InChI:
• InChI=1S/C18H21N3OS/c22-18(21-12-6-1-2-7-13-21)14-23-17-11-10-16(19-20-17)15-8-4-3-5-9-15/h3-5,8-11H,1-2,6-7,12-14H2

• InChIKey:
• GXUFKKIOWRKKES-UHFFFAOYSA-N

• 1-(Azepan-1-yl)-2-(6-phenylpyridazin-3-yl)sulfanylethanone is a useful research compound. Its molecular formula is C18H21N3OS and its molecular weight is 327.45. The purity is usually 95%.

N-cyclohexyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide

In Stock

• CAS RN:
• 932990-12-0

• Formula:
• C18H23N3O3

• InChI:
• InChI=1S/C18H23N3O3/c22-16(19-13-7-2-1-3-8-13)11-6-12-21-17(23)14-9-4-5-10-15(14)20-18(21)24/h4-5,9-10,13H,1-3,6-8,11-12H2,(H,19,22)(H,20,24)

• InChIKey:
• PNYXGPZUTOWHLZ-UHFFFAOYSA-N

• N-cyclohexyl-4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide is a useful research compound. Its molecular formula is C18H23N3O3 and its molecular weight is 329.4 g/mol. The purity is usually 95%.

(2R,4S)-4-Amino-5-(biphenyl-4-yl)-2-methylpentanoic acid ethyl ester hydrochloride

In Stock

• CAS RN:
• 149690-12-0

• Formula:
• C20H26ClNO2

• InChI:
• InChI=1S/C20H25NO2.ClH/c1-3-23-20(22)15(2)13-19(21)14-16-9-11-18(12-10-16)17-7-5-4-6-8-17;/h4-12,15,19H,3,13-14,21H2,1-2H3;1H/t15-,19+;/m1./s1

• InChIKey:
• MYJTZLYRAWUSLB-WSCVZUBPSA-N

• (2R,4S)-4-Amino-5-(biphenyl-4-yl)-2-methylpentanoic acid ethyl ester hydrochloride is a useful research compound. Its molecular formula is C20H26ClNO2 and its molecular weight is 347.9 g/mol. The purity is usually 95%.

(Z)-2-(2,3-dimethoxybenzylidene)-6-hydroxy-7-((4-methyloxazolidin-3-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 1043390-12-0

• Formula:
• C22H23NO6

• InChI:
• InChI=1S/C22H23NO6/c1-13-11-28-12-23(13)10-16-17(24)8-7-15-20(25)19(29-22(15)16)9-14-5-4-6-18(26-2)21(14)27-3/h4-9,13,24H,10-12H2,1-3H3/b19-9-

• InChIKey:
• FGLMBVKWLNZUBS-OCKHKDLRSA-N

• (Z)-2-(2,3-dimethoxybenzylidene)-6-hydroxy-7-((4-methyloxazolidin-3-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H23NO6 and its molecular weight is 397.427. The purity is usually 95%.

4-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazine-1-carbonyl)-1H-imidazol-2(3H)-one

Usually In Stock

• CAS RN:
• 1797890-12-0

• Formula:
• C14H15N9O2

• InChI:
• InChI=1S/C14H15N9O2/c24-13(10-7-16-14(25)18-10)22-5-3-21(4-6-22)11-1-2-12(20-19-11)23-9-15-8-17-23/h1-2,7-9H,3-6H2,(H2,16,18,25)

• InChIKey:
• LTPJVPZWJMQOQP-UHFFFAOYSA-N

• 4-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazine-1-carbonyl)-1H-imidazol-2(3H)-one is a useful research compound. Its molecular formula is C14H15N9O2 and its molecular weight is 341.335. The purity is usually 95%.

N-(1-{4-methoxy-3-[(1H-pyrazol-1-yl)methyl]phenyl}ethyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2094590-12-0

• Formula:
• C16H19N3O2

• InChI:
• InChI=1S/C16H19N3O2/c1-4-16(20)18-12(2)13-6-7-15(21-3)14(10-13)11-19-9-5-8-17-19/h4-10,12H,1,11H2,2-3H3,(H,18,20)

• InChIKey:
• GYBPGGMUDKOBKC-UHFFFAOYSA-N

• N-(1-{4-methoxy-3-[(1H-pyrazol-1-yl)methyl]phenyl}ethyl)prop-2-enamide is a useful research compound. Its molecular formula is C16H19N3O2 and its molecular weight is 285.347. The purity is usually 95%.

3-Ethyl-2,4,4-trimethylpentan-1-amine

Usually In Stock

• CAS RN:
• 2248290-12-0

• Formula:
• C10H23N

• InChI:
• InChI=1S/C10H23N/c1-6-9(8(2)7-11)10(3,4)5/h8-9H,6-7,11H2,1-5H3

• InChIKey:
• XITPAQFJNIFSHL-UHFFFAOYSA-N

• 3-Ethyl-2,4,4-trimethylpentan-1-amine is a useful research compound. Its molecular formula is C10H23N and its molecular weight is 157.301. The purity is usually 95%.

(R)-tert-Butyl 2-(aminomethyl)pyrrolidine-1-carboxylate hydrochloride

In Stock

• CAS RN:
• 1190890-12-0

• Formula:
• C10H21ClN2O2

• InChI:
• InChI=1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-6-4-5-8(12)7-11;/h8H,4-7,11H2,1-3H3;1H/t8-;/m1./s1

• InChIKey:
• MQYQQPSDLQAGFQ-DDWIOCJRSA-N

• A local anesthetic with rapid onset and long action, similar to BUPIVACAINE.